Cas no 1806307-84-5 (1-(4-Bromo-3-fluorophenyl)-1-chloropropan-2-one)
1-(4-Bromo-3-fluorophenyl)-1-chloropropan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Bromo-3-fluorophenyl)-1-chloropropan-2-one
-
- Inchi: 1S/C9H7BrClFO/c1-5(13)9(11)6-2-3-7(10)8(12)4-6/h2-4,9H,1H3
- InChI Key: JNVGILRWEISCLL-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1F)C(C(C)=O)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 200
- XLogP3: 3.1
- Topological Polar Surface Area: 17.1
1-(4-Bromo-3-fluorophenyl)-1-chloropropan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013019579-250mg |
1-(4-Bromo-3-fluorophenyl)-1-chloropropan-2-one |
1806307-84-5 | 97% | 250mg |
470.40 USD | 2021-06-24 | |
| Alichem | A013019579-500mg |
1-(4-Bromo-3-fluorophenyl)-1-chloropropan-2-one |
1806307-84-5 | 97% | 500mg |
798.70 USD | 2021-06-24 | |
| Alichem | A013019579-1g |
1-(4-Bromo-3-fluorophenyl)-1-chloropropan-2-one |
1806307-84-5 | 97% | 1g |
1,534.70 USD | 2021-06-24 |
1-(4-Bromo-3-fluorophenyl)-1-chloropropan-2-one Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 1-(4-Bromo-3-fluorophenyl)-1-chloropropan-2-one
Chemical Profile of 1-(4-Bromo-3-fluorophenyl)-1-chloropropan-2-one (CAS No. 1806307-84-5)
1-(4-Bromo-3-fluorophenyl)-1-chloropropan-2-one, identified by the CAS number 1806307-84-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, incorporating both bromine and fluorine substituents on a phenyl ring, coupled with a chlorinated propanone moiety. Such structural features make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents.
The molecular structure of 1-(4-Bromo-3-fluorophenyl)-1-chloropropan-2-one consists of a benzene ring substituted at the 4-position with a bromine atom and at the 3-position with a fluorine atom. This arrangement introduces both electron-withdrawing and electron-donating effects, which can influence the reactivity and binding properties of the molecule. The presence of a chlorinated propanone group at the 1-position adds another layer of complexity, potentially enabling diverse chemical transformations and interactions with biological targets.
In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease-related pathways. The structural motifs present in 1-(4-Bromo-3-fluorophenyl)-1-chloropropan-2-one make it an attractive scaffold for designing compounds with potential applications in oncology, inflammation, and infectious diseases. For instance, the bromo and fluoro substituents on the phenyl ring are commonly found in bioactive molecules due to their ability to modulate pharmacokinetic properties and enhance binding affinity to biological receptors.
One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The chlorinated propanone group can serve as a reactive site for nucleophilic addition reactions, allowing for the introduction of diverse functional groups that may improve drug-like properties such as solubility, bioavailability, and metabolic stability. This flexibility has made 1-(4-Bromo-3-fluorophenyl)-1-chloropropan-2-one a valuable intermediate in the synthesis of more complex pharmacological entities.
Recent studies have begun to explore the pharmacological potential of analogs featuring similar structural elements. For example, derivatives of this compound have been investigated for their inhibitory effects on enzymes involved in cancer metabolism. The interplay between bromine and fluorine substituents has been shown to fine-tune electronic distributions across the molecule, influencing both potency and selectivity in target interactions. Such findings underscore the importance of 1-(4-Bromo-3-fluorophenyl)-1-chloropropan-2-one as a building block for next-generation therapeutics.
The compound’s unique electronic and steric properties also make it suitable for exploring novel binding modes with biological targets. Computational studies have suggested that modifications to the phenyl ring or the propanone moiety could lead to enhanced affinity for specific protein receptors. These insights are particularly relevant in the context of developing kinase inhibitors, where precise spatial and electronic tuning is critical for achieving high efficacy.
From a synthetic chemistry perspective, 1-(4-Bromo-3-fluorophenyl)-1-chloropropan-2-one offers an excellent platform for methodological innovation. The presence of multiple reactive sites allows chemists to employ a wide array of synthetic strategies, including cross-coupling reactions, heterocyclic formations, and functional group interconversions. Such synthetic accessibility is crucial for rapidly generating libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying lead candidates.
The pharmaceutical industry has increasingly recognized the value of structurally diverse scaffolds in drug discovery. 1-(4-Bromo-3-fluorophenyl)-1-chloropropan-2-one exemplifies this trend by combining elements known to enhance molecular interactions with biological systems. Its incorporation into drug-like molecules has already shown promise in preclinical models, where it demonstrated favorable pharmacokinetic profiles and preliminary efficacy against selected disease targets.
In conclusion, 1-(4-Bromo-3-fluorophenyl)-1-chloropropan-2-one (CAS No. 1806307-84-5) represents a significant advancement in medicinal chemistry due to its versatile structure and potential therapeutic applications. Ongoing research continues to uncover new ways to leverage its chemical properties for developing innovative treatments across multiple therapeutic areas. As our understanding of molecular interactions evolves, compounds like this will remain at the forefront of pharmaceutical innovation.
1806307-84-5 (1-(4-Bromo-3-fluorophenyl)-1-chloropropan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)